Cas no 1354950-07-4 (cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride)

• Product Name: cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride
• CAS No: 1354950-07-4
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• MDL: MFCD20502108
• CID: 4592371
• Update Time: 2025-10-28

cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride
• cyclopropyl(2,4-difluorophenyl)methanamine HCl

• MDL： MFCD20502108
• Inchi： 1S/C10H11F2N.ClH/c11-7-3-4-8(9(12)5-7)10(13)6-1-2-6;/h3-6,10H,1-2,13H2;1H
• InChI Key： MAZJOGNMEIGXJF-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1=CC=C(F)C=C1F)N.[H]Cl

cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride

Cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride (CAS No. 1354950-07-4): A Comprehensive Overview

Cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride, identified by its CAS number 1354950-07-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclopropyl group and fluorinated aromatic ring, contribute to its unique chemical properties and biological interactions.

The< strong>cyclopropyl moiety in Cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride is known for its stability and ability to engage in specific hydrogen bonding interactions. This structural unit has been widely explored in drug design due to its potential to enhance binding affinity and selectivity. In contrast, the< strong>(2,4-difluorophenyl) group introduces fluorine atoms into the aromatic ring, which can modulate the electronic properties and metabolic stability of the molecule. Fluorine substitution is a common strategy in medicinal chemistry to improve pharmacokinetic profiles, such as bioavailability and half-life.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of Cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride with biological targets. Studies have shown that this compound can interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in drug development. For instance, computational studies have identified that the< strong>cyclopropyl group can form stable hydrogen bonds with specific residues in protein active sites, while the< strong>(2,4-difluorophenyl) moiety can engage in π-stacking interactions, further stabilizing the binding.

In vitro studies have begun to explore the pharmacological properties of Cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride. Initial findings suggest that this compound exhibits moderate affinity for certain enzyme targets, making it a promising candidate for further investigation. The presence of fluorine atoms in the< strong>(2,4-difluorophenyl) group has been shown to enhance metabolic stability, which is a critical factor in drug design. Additionally, the cyclopropyl group contributes to the overall rigidity of the molecule, which can improve binding specificity.

The synthesis of Cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride presents unique challenges due to the sensitivity of the fluorinated aromatic ring and the need for precise functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired structure efficiently. These techniques allow for high selectivity and yield, which are essential for large-scale production.

The potential therapeutic applications of Cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride are currently under investigation across multiple disease areas. Its structural features make it a versatile scaffold for designing molecules with targeted biological activities. Researchers are exploring its potential as an anti-inflammatory agent, an antiviral compound, and a kinase inhibitor. The ability of this compound to interact with multiple biological targets suggests broad therapeutic possibilities.

Future studies will focus on optimizing the pharmacokinetic properties of Cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride. Techniques such as structure-activity relationship (SAR) studies and molecular dynamics simulations will be employed to refine the molecular structure for improved efficacy and reduced side effects. Additionally, preclinical studies will be conducted to evaluate its safety profile and potential therapeutic benefits in animal models.

The development of novel pharmaceuticals relies heavily on the discovery and characterization of new chemical entities like Cyclopropyl(2,4-difluorophenyl)methanamine hydrochloride. This compound exemplifies the importance of innovative molecular design in addressing unmet medical needs. As research continues to uncover its biological activities and potential therapeutic applications, it holds promise as a valuable addition to the pharmaceutical arsenal.